Cas no 2096329-77-8 (5-Chloro-2-(morpholino)pyridine-3-boronic acid)

• Product Name: 5-Chloro-2-(morpholino)pyridine-3-boronic acid
• CAS No: 2096329-77-8
• MF: C₉H₁₂BClN₂O₃
• MW: 242.46718120575
• MDL: MFCD20491432
• CID: 4637781
• Update Time: 2025-06-08

5-Chloro-2-(morpholino)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(morpholino)pyridine-3-boronic acid

• MDL： MFCD20491432
• Inchi： 1S/C9H12BClN2O3/c11-7-5-8(10(14)15)9(12-6-7)13-1-3-16-4-2-13/h5-6,14-15H,1-4H2
• InChI Key： FWGIXQYYIUKTKR-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)=NC=C(Cl)C=C1B(O)O

Computed Properties

• Exact Mass: 242.063
• Monoisotopic Mass: 242.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2

Additional information on 5-Chloro-2-(morpholino)pyridine-3-boronic acid

Comprehensive Overview of 5-Chloro-2-(morpholino)pyridine-3-boronic acid (CAS No. 2096329-77-8)

5-Chloro-2-(morpholino)pyridine-3-boronic acid (CAS No. 2096329-77-8) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structural features, including the morpholino and pyridine moieties, enhance its reactivity and solubility, making it a preferred choice for medicinal chemistry applications.

The growing demand for 5-Chloro-2-(morpholino)pyridine-3-boronic acid is driven by its role in designing small-molecule inhibitors and bioconjugates. Researchers frequently explore its potential in targeting kinase enzymes and GPCRs, aligning with trends in precision medicine and personalized therapeutics. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that degrades disease-causing proteins. This aligns with the surge in searches for "boronic acid in cancer therapy" and "PROTACs mechanism," reflecting its relevance in contemporary research.

From a synthetic perspective, CAS No. 2096329-77-8 exhibits excellent stability under ambient conditions, facilitating its use in high-throughput screening and combinatorial chemistry. Its chloro and boronic acid functional groups enable selective modifications, catering to queries like "how to modify pyridine boronic acids" and "best practices for Suzuki coupling." The compound’s compatibility with green chemistry principles—such as reduced solvent waste—resonates with the increasing focus on sustainable synthesis in the chemical industry.

Analytical characterization of 5-Chloro-2-(morpholino)pyridine-3-boronic acid involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, addressing common questions about "purity assessment of boronic acids." Its logP and pKa values are critical for ADME studies, a hot topic in pharmacokinetics optimization. Furthermore, its applications extend to material science, where it serves as a building block for organic electronic materials, linking to searches on "boronic acids in OLEDs."

In summary, 5-Chloro-2-(morpholino)pyridine-3-boronic acid (CAS No. 2096329-77-8) is a multifaceted compound bridging drug development, catalysis, and advanced materials. Its adaptability to emerging trends like degradation-based therapeutics and eco-friendly synthesis ensures its prominence in scientific discourse, answering pressing queries in chemical research and biotechnology.